Cas no 113086-97-8 (Methyl 4,4-dimethylhept-6-enoate)
113086-97-8 structure
Product Name:Methyl 4,4-dimethylhept-6-enoate
CAS No:113086-97-8
MF:C10H18O2
MW:170.248723506927
CID:2609983
Update Time:2023-08-07
Methyl 4,4-dimethylhept-6-enoate Chemical and Physical Properties
Names and Identifiers
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- methyl 4,4-dimethylhept-6-enoate
- 6-Heptenoic acid, 4,4-dimethyl-, methyl ester
- Methyl 4,4-dimethylhept-6-enoate
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- Inchi: 1S/C10H18O2/c1-5-7-10(2,3)8-6-9(11)12-4/h5H,1,6-8H2,2-4H3
- InChI Key: IJTMRWGYTNGGSC-UHFFFAOYSA-N
- SMILES: O(C)C(CCC(C)(C)CC=C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 159
- Topological Polar Surface Area: 26.3
Methyl 4,4-dimethylhept-6-enoate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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